N-(4-methylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C23H23N3O3/c1-16-8-10-17(11-9-16)24-23(29)22(28)19-14-26(20-7-3-2-6-18(19)20)15-21(27)25-12-4-5-13-25/h2-3,6-11,14H,4-5,12-13,15H2,1H3,(H,24,29)
• InChI Key: CKCXBODTEHNMRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol

Description

N-(4-methylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide, also known as MI-2, is a small molecule inhibitor that targets the MALT1 (mucosa-associated lymphoid tissue lymphoma translocation protein 1) protease. MALT1 is a key player in the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which is involved in the regulation of immune responses, cell survival, and inflammation. MI-2 has been shown to have potential therapeutic applications in cancer, autoimmune diseases, and inflammatory disorders.

Scientific Research Applications

• Pharmaceutical Applications : This compound is associated with pharmaceutical research, particularly in the development of new medications. For instance, it's involved in the synthesis of various derivatives that exhibit potential pharmacological activities, such as antiallergic, anticancer, and antimicrobial effects (Menciu et al., 1999), (Debnath & Ganguly, 2015).

• Synthetic Chemistry : This chemical plays a role in synthetic chemistry, being used in the synthesis of novel compounds. These synthesized compounds are then tested for various biological activities, such as cytotoxicity against cancer cell lines and antibacterial properties (Saeedian Moghadam & Amini, 2018), (Kuznecovs et al., 2020).

• Drug Discovery and Development : The compound is also a key player in drug discovery and development processes. It serves as a building block for creating new drugs, especially in the areas of anticonvulsant and neuroprotective therapies (Obniska et al., 2015).

• Molecular Structure Analysis : Research also focuses on the molecular structure analysis of this compound and its derivatives, which is crucial for understanding its potential therapeutic effects and improving its pharmacological profile (Knaack et al., 2001).

• Biological Activity Investigations : Studies involve investigating the biological activities of this compound and its derivatives. This includes assessing their potential as antibacterial, antifungal, and anticancer agents (Mahyavanshi et al., 2017).